Cas no 2694733-97-4 (5H,6H-thieno3,2-d1,2,3thiadiazole-5-carboxylic acid)

• Product Name: 5H,6H-thieno3,2-d1,2,3thiadiazole-5-carboxylic acid
• CAS No: 2694733-97-4
• MF: C₅H₄N₂O₂S₂
• MW: 188.227458000183
• MDL: MFCD34475020
• CID: 5628343
• PubChem ID: 165943604
• Update Time: 2025-07-20

5H,6H-thieno3,2-d1,2,3thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H,6H-thieno[3,2-d][1,2,3]thiadiazole-5-carboxylic acid
• Z5177585233
• EN300-28336155
• 2694733-97-4
• 5,6-Dihydrothieno[3,2-d][1,2,3]thiadiazole-5-carboxylic acid
• 5H,6H-thieno3,2-d1,2,3thiadiazole-5-carboxylic acid

• MDL： MFCD34475020
• Inchi： 1S/C5H4N2O2S2/c8-4(9)3-1-2-5(10-3)11-7-6-2/h3H,1H2,(H,8,9)
• InChI Key： PGGSPJUJAUWNCX-UHFFFAOYSA-N
• SMILES： S1C2=C(CC1C(=O)O)N=NS2

Computed Properties

• Exact Mass: 187.97141972g/mol
• Monoisotopic Mass: 187.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 117Ų